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Compound of Interest

Compound Name:

1-((4-

Bromophenyl)sulfonyl)piperidin-4-

one

Cat. No.: B1292155 Get Quote

This technical guide provides comprehensive safety and handling information for 1-((4-
Bromophenyl)sulfonyl)piperidin-4-one, intended for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

and chemical databases.

Chemical Identification and Properties
1-((4-Bromophenyl)sulfonyl)piperidin-4-one is a chemical building block utilized in medicinal

and synthetic chemistry research.[1] Its structure, featuring a piperidin-4-one scaffold with a 4-

bromophenylsulfonyl group, makes it a versatile intermediate for synthesizing diverse

piperidine-based compounds.[1]

Table 1: Chemical Identifiers
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Identifier Value Source(s)

IUPAC Name

1-(4-
bromophenyl)sulfonylpipe
ridin-4-one

[2]

CAS Number 929000-54-4 [2][3]

Molecular Formula C₁₁H₁₂BrNO₃S [2][3]

Synonyms

1-(4-

Bromophenylsulfonyl)piperidin-

4-one, 1-[(4-

Bromophenyl)sulfonyl]-4-

oxopiperidine, 1-(4-

bromobenzenesulfonyl)piperidi

n-4-one

[2][3]

InChIKey
CVRKCAXMZOAGQZ-

UHFFFAOYSA-N
[2]

| SMILES | C1CN(CCC1=O)S(=O)(=O)C2=CC=C(C=C2)Br |[2] |

Table 2: Physical and Chemical Properties

Property Value Source(s)

Molecular Weight 318.19 g/mol [2][3]

Physical State
Solid (assumed, based on

handling instructions for dust)
[4][5]

Storage Temperature
Room Temperature, in an inert

atmosphere
[3]

Solubility No data available [5]

Melting Point No data available [5]

Boiling Point No data available [5]
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| Flash Point | No data available |[4][5] |

Safety and Hazard Information
While specific toxicity data for this compound is limited, information from safety data sheets for

this and structurally similar chemicals allows for a comprehensive hazard assessment.[4]

Table 3: GHS Hazard and Precautionary Statements

Category Code Statement Source(s)

Hazard H302
Harmful if
swallowed.

[3][6]

Hazard H315 Causes skin irritation. [3][7]

Hazard H319
Causes serious eye

irritation.
[3][7]

Hazard H335
May cause respiratory

irritation.
[3][8]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[3][6][8]

Precautionary P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[6][7][8]

| Precautionary | P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |[3][8] |

Reactivity and Stability
Stability: The compound is stable under recommended storage conditions.[4][5]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[4][9]
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Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may include oxides of carbon (CO, CO₂), nitrogen (NOx), sulfur oxides, and

hydrogen bromide.[4][10]

Handling and Storage Protocols
Proper handling and storage are crucial to minimize risk.

General Handling Protocol
This protocol outlines the standard procedure for handling 1-((4-
Bromophenyl)sulfonyl)piperidin-4-one in a laboratory setting.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[4][7]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[9]

Personal Protective Equipment (PPE):

Don appropriate PPE as detailed in Table 4. Gloves must be inspected for integrity before

use.[5]

Chemical Handling:

Avoid contact with skin, eyes, and clothing.[4][7]

Do not breathe dust.[9] Avoid the formation of dust and aerosols during handling.[4][5]

Weigh and transfer the chemical with care to minimize dust generation.

Post-Handling:

Wash hands thoroughly after handling, and before eating, drinking, smoking, or using the

lavatory.[4][5]

Clean the work area and decontaminate equipment after use.
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Dispose of contaminated gloves and other waste in accordance with local and national

regulations.[5][8]

Preparation

Chemical Handling

Post-Handling & Cleanup

Begin Handling Task

Work in Fume Hood

Verify Eyewash/Shower Access

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh/Transfer Compound

Avoid Dust/Aerosol Formation Avoid Skin/Eye Contact

Clean & Decontaminate Work Area

Dispose of Waste & PPE Properly

Wash Hands Thoroughly

End of Task
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Caption: Workflow for the Safe Handling of Solid Chemicals.

Storage Requirements
Keep the container tightly closed.[4][5]

Store in a dry, cool, and well-ventilated place.[4][5]

Store locked up or in an area accessible only to qualified or authorized personnel.[11]

Exposure Control and Personal Protection
Table 4: Personal Protective Equipment (PPE) Recommendations

Protection Type Specification Rationale and Source(s)

Eye/Face

Safety glasses with side-
shields conforming to
EN166 or OSHA 29 CFR
1910.133.

Protects against eye
irritation from
dust/splashes.[4][9]

Skin (Hands)

Handle with compatible

chemical-resistant gloves (e.g.,

nitrile rubber). Dispose of

contaminated gloves after use.

Prevents skin contact and

irritation.[4][5]

Skin (Body)

Lab coat or other protective

clothing. Choose body

protection based on the

amount and concentration of

the substance at the

workplace.

Protects against accidental

skin exposure.[4][5]

| Respiratory | Use respirators tested and approved under standards like NIOSH (US) or CEN

(EU). A dust mask may be sufficient for large quantities. | Required when ventilation is

inadequate or dust is generated, to prevent respiratory irritation.[4][5] |
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Assess Task

Minimum PPE:
- Lab Coat
- Gloves

Potential for Dust
or Aerosol Generation?

Add:
- NIOSH/CEN Approved

  Respirator

Yes

Final PPE Set
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Potential for
Splash?
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Add:

- Safety Goggles
  (with side shields)
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Caption: Decision Pathway for Selecting Appropriate PPE.
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Emergency Procedures
Table 5: First Aid Measures

Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[4][5][9]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a physician if irritation

occurs.

[5][7]

Eye Contact

Rinse cautiously and

thoroughly with plenty of water

for at least 15 minutes, holding

eyelids open. Remove contact

lenses if present and easy to

do. Continue rinsing and

consult a physician.

[5][8]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician.

[4][5][9]

In all cases of exposure, show the safety data sheet to the attending medical professional.[4][5]

Accidental Release and Spill Cleanup Protocol
This protocol details the steps for responding to a small-scale laboratory spill.

Evacuate and Secure:

Evacuate non-essential personnel from the immediate area.
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Ensure adequate ventilation.

Assess and Select PPE:

Wear appropriate personal protective equipment, including respiratory protection, gloves,

and eye protection.[4][5]

Containment and Cleanup:

Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.

[4][5]

For a small spill, carefully sweep up the solid material.[4][9] Avoid generating dust.

Place the swept-up material into a suitable, closed, and labeled container for disposal.[4]

[5][9]

Decontamination:

Clean the spill area thoroughly.

Wash hands and remove contaminated clothing.

Disposal:

Arrange for disposal as special waste through a licensed disposal company, in accordance

with local, national, and regional regulations.[8]
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Spill Occurs

Secure Area &
Ensure Ventilation

Wear Full PPE
(Respirator, Gloves, Goggles)

Prevent Entry into Drains
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Caption: Logical Flow for Chemical Spill Response.
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Table 6: Fire-Fighting Measures
Aspect Guideline Source(s)

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[4][5][8][10]

Unsuitable Extinguishing

Media

Do not use a direct water jet,

as it may spread the fire.
[4]

Specific Hazards

May emit toxic fumes (carbon

oxides, nitrogen oxides, sulfur

oxides, hydrogen bromide)

under fire conditions.

[4][10]

Protective Equipment

Firefighters should wear

positive-pressure self-

contained breathing apparatus

(SCBA) and full turnout gear.

[4][8][9]

Toxicological and Ecological Information
Toxicological Information: No specific acute or chronic toxicity data is available for this

compound.[4] It is classified as harmful if swallowed and an irritant to the skin, eyes, and

respiratory system based on data for similar compounds.[3][6]

Ecological Information: No data is available on the ecological effects of this compound.

Discharge into the environment must be avoided.[5] Do not let the product enter drains.[4][5]

Disposal Considerations
Product Disposal: The generation of waste should be avoided or minimized wherever

possible. Disposal of this product should at all times comply with the requirements of

environmental protection and waste disposal legislation and any regional local authority

requirements.[8] Entrust disposal to a licensed waste disposal company.[7]

Contaminated Packaging: Dispose of as unused product in a suitable container.[7]
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This guide is intended for informational purposes and should be used as a supplement to, not a

replacement for, a full Safety Data Sheet (SDS) and rigorous laboratory safety training. Always

consult the most current SDS for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1292155?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

